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Compound of Interest

Compound Name: 2,6-Dinitroanisole

Cat. No.: B1268829

While data on the explosive performance of 2,6-Dinitroanisole is not readily available in public
literature, its isomer, 2,4-Dinitroanisole (DNAN), has been extensively studied as a melt-cast
explosive and a potential replacement for 2,4,6-Trinitrotoluene (TNT). This comparison guide
provides a detailed analysis of the performance of DNAN versus TNT, supported by
experimental data for researchers, scientists, and drug development professionals.

DNAN has garnered significant interest as a less sensitive and more environmentally friendly
alternative to TNT in explosive formulations.[1][2][3] Its lower toxicity and classification as a
flammable solid rather than a high explosive make it an attractive option for safer handling and
transport.[3] However, its performance characteristics differ from those of TNT, presenting a
trade-off between safety and raw power.

Quantitative Performance Comparison

The following table summarizes the key explosive performance parameters of 2,4-
Dinitroanisole (DNAN) and TNT. It is important to note that the performance of explosive
formulations can be significantly altered by the addition of other energetic materials, such as
RDX or HMX.
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Property 2,4-Dinitroanisole (DNAN) 2,4,6-Trinitrotoluene (TNT)
Chemical Formula C7HeN20s C7HsN30s
Molecular Weight 198.13 g/mol 227.13 g/mol

Crystal Density

~1.34 - 1.54 g/cm3

~1.60 - 1.65 g/cm3

Velocity of Detonation (VoD)

~5,600 - 5,974 m/s

~6,900 - 6,940 m/s

Detonation Pressure (Pcj) ~7.02 - 9.5 GPa ~18.9 - 29 GPa
Gurney Energy ~2.06 kJ/g ~2.80 kJ/g
Melting Point ~94-95 °C ~80.8 °C

Impact Sensitivity

Lower than TNT

Higher than DNAN

Friction Sensitivity

Lower than TNT

Higher than DNAN

Experimental Protocols

The data presented in this guide is derived from standardized experimental tests designed to

characterize the performance of explosive materials. Key methodologies include:

Velocity of Detonation (VoD) Measurement

The Velocity of Detonation is a critical measure of an explosive's performance and is the speed

at which the detonation wave propagates through the material. A common method for its

determination is the Dautriche method.

e Principle: This method relies on comparing the detonation velocity of the test explosive with

that of a calibrated detonating cord.

e Procedure: A length of detonating cord with a known and consistent detonation velocity is

marked at its center. The two ends of the cord are inserted into a column of the test

explosive at a precisely measured distance apart. The explosive is initiated at one end. The

detonation wave in the test explosive travels to the first cord insertion point, initiating that end
of the cord. It then continues to the second insertion point, initiating the other end of the cord.
The two detonation waves within the cord travel towards each other and collide. The point of
collision, which is marked by a distinct deformation on a lead or steel plate placed under the
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cord, will be offset from the center mark. By measuring this offset and knowing the
detonation velocity of the cord and the distance between the insertion points, the VoD of the

test explosive can be calculated.

Detonation Pressure Measurement

Detonation pressure is the immense pressure generated at the detonation front and is a key
indicator of an explosive's brisance or shattering effect. While direct measurement is complex,
it is often calculated from the detonation velocity and density using thermodynamic codes and

equations of state.

Gurney Energy and Metal Acceleration Capability

The Cylinder Expansion Test (Cylex Test) is a standard method to determine the ability of an
explosive to accelerate metal, from which the Gurney energy can be derived.

e Principle: This test measures the radial expansion velocity of a standardized metal cylinder
(typically copper) as the explosive charge within it detonates.

» Procedure: A hollow copper cylinder of precise dimensions is filled with the test explosive.
The explosive is initiated at one end. As the detonation wave propagates through the
cylinder, the high-pressure gaseous products expand and push the cylinder wall outwards.
The radial velocity of the expanding wall is recorded at one or more points along its length
using high-speed cameras or velocimetry probes (e.g., Photon Doppler Velocimetry - PDV).
The terminal wall velocity is then used to calculate the Gurney energy, a measure of the
explosive's ability to do work on its surroundings.

Logical Flow for Explosive Selection

The choice between DNAN and TNT, or their formulations, often involves a trade-off between
performance and safety. The following diagram illustrates a simplified decision-making process
for selecting an appropriate explosive based on key characteristics.
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Define Application Requirements Pure DNAN

High Brisance Required?

Maximum Energy Output Critical?

Insensitive Munitions (IM) Requirement?

Consider TNT-based Formulations

Ygs (e.g., Composition B)

Consider DNAN-based Formulations
(e.g., IMX-101, IMX-104)

Click to download full resolution via product page

Caption: Decision logic for explosive selection based on performance and safety requirements.

Conclusion

2,4-Dinitroanisole (DNAN) presents a compelling case as a substitute for TNT in certain
explosive applications, particularly where reduced sensitivity and lower toxicity are paramount.
[1][3] Its primary drawback is a lower energy output, as evidenced by its reduced detonation
velocity, detonation pressure, and Gurney energy compared to TNT. For applications
demanding the highest brisance and energy release, TNT and its derivatives remain the
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preferred choice. However, for the development of insensitive munitions (IM) and in scenarios
where user safety and environmental impact are significant concerns, DNAN-based
formulations offer a viable and increasingly adopted alternative. The selection between these
two explosives ultimately depends on a careful evaluation of the specific requirements of the
application, balancing the need for performance with safety and logistical considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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